Cas no 97759-21-2 (Benzenemethanol, 3-chloro-a-(4-fluorophenyl)-)

• Product Name: Benzenemethanol, 3-chloro-a-(4-fluorophenyl)-
• CAS No: 97759-21-2
• MF: C₁₃H₁₀ClFO
• MW: 236.669306278229
• MDL: MFCD06201335
• CID: 1989797
• PubChem ID: 2757534
• Update Time: 2025-04-24

Benzenemethanol, 3-chloro-a-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-chloro-a-(4-fluorophenyl)-
• 3-CHLORO-4'-FLUOROBENZHYDROL
• 97759-21-2
• SCHEMBL6564479
• (3-chlorophenyl)-(4-fluorophenyl)methanol
• (3-chlorophenyl)(4-fluorophenyl)methanol
• CS-0362913

• MDL： MFCD06201335
• Inchi： 1S/C13H10ClFO/c14-11-3-1-2-10(8-11)13(16)9-4-6-12(15)7-5-9/h1-8,13,16H
• InChI Key： GJWABINSTLSRPY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C1C=CC(=CC=1)F)O

Computed Properties

• Exact Mass: 236.04
• Monoisotopic Mass: 236.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Benzenemethanol, 3-chloro-a-(4-fluorophenyl)- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Benzenemethanol, 3-chloro-a-(4-fluorophenyl)-

Benzenemethanol, 3-chloro-a-(4-fluorophenyl)- (CAS No: 97759-21-2)

Benzenemethanol, 3-chloro-a-(4-fluorophenyl)-, also known by its CAS number 97759-21-2, is a chemically synthesized compound with a complex structure that has garnered significant attention in the fields of pharmaceutical research and materials science. This compound is characterized by its unique benzene ring structure, which serves as a foundational framework for various functional groups. The presence of a chlorine atom at the 3-position and a fluorophenyl group at the alpha position introduces distinct electronic and steric properties, making it a versatile molecule for diverse applications.

The synthesis of Benzenemethanol, 3-chloro-a-(4-fluorophenyl)- involves a series of multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing scalability. These improvements have made the compound more accessible for large-scale applications in industries such as agricultural chemicals and biomedical research.

In terms of chemical properties, Benzenemethanol, 3-chloro-a-(4-fluorophenyl)- exhibits notable stability under standard conditions, although it can undergo specific transformations under certain stimuli such as heat or light. Its solubility profile is particularly advantageous for use in polar solvents, facilitating its incorporation into formulations requiring high dispersion or dissolution rates.

The compound's electronic characteristics have been extensively studied using modern spectroscopic techniques such as NMR and UV-Vis spectroscopy. These studies have revealed insights into its conjugation patterns and reactivity trends, which are critical for designing derivatives with enhanced functionality. For instance, researchers have explored the potential of this compound as a precursor for synthesizing advanced polymers with tailored electronic properties.

In the realm of pharmaceuticals, Benzenemethanol, 3-chloro-a-(4-fluorophenyl)- has shown promise as an intermediate in drug discovery programs targeting various therapeutic areas. Its ability to act as a scaffold for attaching bioactive moieties makes it invaluable in creating compounds with desired pharmacokinetic profiles. Recent studies have highlighted its role in inhibiting specific enzymes involved in metabolic disorders, paving the way for potential drug development.

Beyond medicine, this compound has found applications in the development of advanced materials such as sensors and organic electronics. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and flexible electronics, where performance metrics such as conductivity and stability are paramount.

The environmental impact of Benzenemethanol, 3-chloro-a-(4-fluorophenyl)- has also been a topic of interest among researchers. Studies on its biodegradation pathways and toxicity profiles are ongoing to ensure its safe handling and disposal in industrial settings. Regulatory bodies are closely monitoring these findings to establish guidelines that promote sustainable practices without compromising industrial productivity.

In conclusion, Benzenemethanol, 3-chloro-a-(4-fluorophenyl)- (CAS No: 97759-21-2) stands out as a multifaceted compound with vast potential across multiple disciplines. Its structural versatility and favorable chemical properties continue to drive innovative research efforts aimed at unlocking new applications while ensuring environmental responsibility.